2-amino-N-(4-ethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(4-ethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C25H23N3O3/c1-3-16-10-12-18(13-11-16)27-25(30)21-20-9-4-5-14-28(20)23(22(21)26)24(29)17-7-6-8-19(15-17)31-2/h4-15H,3,26H2,1-2H3,(H,27,30)
• InChI Key: FGOMWQZAMDHBEF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol
• CAS No.: 906162-89-8

Description

2-amino-N-(4-ethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound is also known as A-438079 and is a selective antagonist of the P2X7 receptor.

Scientific Research Applications

Synthesis and Characterization

Compounds related to 2-amino-N-(4-ethylphenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide have been synthesized to explore their chemical properties and structural characteristics. These studies often involve the reaction of specific precursors to yield derivatives with potential biological activities. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were conducted to understand their structural features and potential applications (Hassan, Hafez, & Osman, 2014).

Biological Activity

Several studies have focused on evaluating the biological activities of compounds structurally related to this compound. This includes assessing their cytotoxicity against various cancer cell lines, antimicrobial properties, and potential as anti-inflammatory agents. For example, novel indolizine derivatives have been synthesized and tested for their anticancer and antibacterial activities, indicating the broad spectrum of research applications these compounds can have (Uppar et al., 2020).

Photoluminescence and Optical Properties

Compounds within this chemical family have also been investigated for their unusual blue-shifted acid-responsive photoluminescence behavior, showcasing their potential in developing pH-sensitive photoluminescent materials (Outlaw et al., 2016). Such studies contribute to the understanding of the optical and electronic properties of indolizine derivatives, expanding their application possibilities in material science and sensor development.